Cas no 2549036-27-1 (2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one)

2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one is a structurally complex organic compound featuring a cyclopropyl group, a trifluoromethyl-substituted pyridine moiety, and a piperidine scaffold. Its design incorporates both lipophilic (cyclopropyl, trifluoromethyl) and polar (pyridine, amide) elements, suggesting potential utility in medicinal chemistry or agrochemical applications. The trifluoromethyl group enhances metabolic stability and binding affinity, while the piperidine core offers conformational flexibility. The compound's unique architecture may confer selectivity in biological targets, particularly in enzyme or receptor modulation. Its synthetic route likely involves multi-step functionalization, emphasizing the importance of precise stereochemical control. This molecule represents an intermediate or lead compound for further optimization in drug discovery or material science research.
2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one structure
2549036-27-1 structure
Product Name:2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one
CAS No:2549036-27-1
MF:C17H22F3N3O
MW:341.371294498444
CID:5314685
PubChem ID:154883960
Update Time:2025-08-02

2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropyl-1-[3-[methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinyl]ethanone
    • 2-cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one
    • F6676-4658
    • AKOS040001255
    • 2549036-27-1
    • 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one
    • Inchi: 1S/C17H22F3N3O/c1-22(16-14(17(18,19)20)5-2-8-21-16)13-4-3-9-23(11-13)15(24)10-12-6-7-12/h2,5,8,12-13H,3-4,6-7,9-11H2,1H3
    • InChI Key: KYIUKGRLLKEXII-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CN=C1N(C)C1CCCN(C(CC2CC2)=O)C1)(F)F

Computed Properties

  • Exact Mass: 341.17149682g/mol
  • Monoisotopic Mass: 341.17149682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 36.4Ų

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 456.7±45.0 °C(Predicted)
  • pka: 4.24±0.10(Predicted)

2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one Pricemore >>

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Additional information on 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one (CAS No. 2549036-27-1)

The compound 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one (CAS No. 2549036-27-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a trifluoromethylpyridine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets, a topic frequently searched in scientific databases and AI-driven platforms.

In recent years, the demand for novel compounds with piperidine and trifluoromethyl functionalities has surged, driven by their relevance in drug discovery and material science. The 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one stands out due to its balanced lipophilicity and steric properties, which are critical for optimizing pharmacokinetic profiles. This aligns with current trends in medicinal chemistry, where researchers often query terms like "piperidine derivatives" and "trifluoromethylpyridine applications" to explore new therapeutic avenues.

The synthesis of CAS No. 2549036-27-1 involves multi-step organic transformations, including N-alkylation and amide coupling reactions, which are well-documented in peer-reviewed literature. Its structural complexity has also made it a subject of computational studies, with researchers employing molecular docking and QSAR modeling to predict its interactions with enzymes and receptors. These methodologies are frequently searched in conjunction with "drug design" and "cheminformatics," reflecting the compound's relevance in modern research.

Beyond pharmaceuticals, 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one has potential applications in agrochemicals, particularly in the development of pesticide intermediates. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, a feature often explored in queries like "fluorinated agrochemicals" and "crop protection chemicals." Its stability under environmental conditions further adds to its appeal for such uses.

From a regulatory perspective, CAS No. 2549036-27-1 is not classified under restricted categories, making it accessible for research and development. However, users searching for "chemical safety data" or "handling protocols" should always refer to material safety data sheets (MSDS) and institutional guidelines. The compound's physicochemical properties, such as solubility and melting point, are also frequently queried, underscoring the need for detailed technical documentation.

In conclusion, 2-Cyclopropyl-1-(3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}piperidin-1-yl)ethan-1-one represents a versatile and innovative compound with broad applicability. Its alignment with trending research topics like "small molecule therapeutics" and "fluorine chemistry" ensures its continued relevance in scientific discourse. As interest in piperidine-based and trifluoromethyl-containing compounds grows, this compound is poised to play a pivotal role in advancing both academic and industrial research.

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